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Compound of Interest

Compound Name: 3-Fluorobenzotrichloride

Cat. No.: B1294400 Get Quote

Disclaimer: This document is a technical guide compiled from available safety information for 3-
Fluorobenzotrichloride (CAS No. 401-77-4). A comprehensive, official Safety Data Sheet

(SDS) with detailed experimental protocols was not available at the time of writing. The

information herein is aggregated from chemical supplier data and general safety protocols for

hazardous chemicals. Researchers, scientists, and drug development professionals should

exercise extreme caution and supplement this guide with their own risk assessments and, if

possible, obtain a complete SDS from their supplier.

Introduction
3-Fluorobenzotrichloride, also known as 1-Fluoro-3-(trichloromethyl)benzene, is a

halogenated aromatic compound. Its chemical structure and properties necessitate stringent

safety and handling precautions, particularly in research and development settings. This guide

provides a summary of available safety data, handling procedures, and emergency protocols.

Hazard Identification and Classification
Based on available information, 3-Fluorobenzotrichloride is classified as an irritant. The

primary hazards are associated with its potential for irritation upon contact with the eyes, skin,

and respiratory system.

Table 1: GHS Hazard Statements and Precautionary Codes
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Category Code Description

Hazard Statements H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get

medical advice/attention.
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P337+P313
If eye irritation persists: Get

medical advice/attention.

P362+P364
Take off contaminated clothing

and wash it before reuse.

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

P501

Dispose of contents/container

to an approved waste disposal

plant.

Physical and Chemical Properties
Quantitative data on the physical and chemical properties of 3-Fluorobenzotrichloride is

limited. The following table summarizes the available information.

Table 2: Physical and Chemical Properties of 3-Fluorobenzotrichloride

Property Value

Molecular Formula C7H4Cl3F

Molecular Weight 213.46 g/mol

Boiling Point 119-120 °C at 45 mmHg

Density 1.441 g/cm³

Refractive Index 1.537

Flash Point 119-120 °C at 45 mmHg

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
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Due to the lack of a detailed SDS, specific experimental protocols for 3-
Fluorobenzotrichloride are not available. However, based on its hazard classification, the

following general protocols for handling hazardous irritant compounds should be strictly

followed.

Engineering Controls
Ventilation: All work with 3-Fluorobenzotrichloride must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.

Eyewash Stations and Safety Showers: Eyewash stations and safety showers must be

readily accessible in the immediate work area.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be performed to determine the appropriate PPE for

the specific procedures being undertaken. The following represents the minimum

recommended PPE:

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are

required. A face shield should be worn in addition to goggles when there is a risk of

splashing.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect

gloves for any signs of degradation or perforation before use. For prolonged or immersive

contact, consider double-gloving or using thicker, more resistant gloves.

Skin and Body Protection: A flame-retardant lab coat, fully buttoned, is required. Additional

protective clothing may be necessary depending on the scale of the experiment.

Respiratory Protection: If work cannot be conducted in a fume hood or if there is a risk of

generating aerosols or vapors, a NIOSH-approved respirator with appropriate cartridges for

organic vapors and acid gases should be used.

First-Aid Measures
In the event of exposure to 3-Fluorobenzotrichloride, immediate medical attention is crucial.
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Table 3: First-Aid Measures for 3-Fluorobenzotrichloride Exposure

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth with water

and give them 2-4 cupfuls of water or milk to

drink. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release and Fire-Fighting Measures
Accidental Release
In the event of a spill, the primary focus is on containment and minimizing exposure.

Workflow for Handling a 3-Fluorobenzotrichloride Spill

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1294400?utm_src=pdf-body
https://www.benchchem.com/product/b1294400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Workflow
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Caption: Workflow for a 3-Fluorobenzotrichloride Spill.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Avoid

using a direct stream of water, as it may spread the fire.

Specific Hazards: Upon combustion, 3-Fluorobenzotrichloride may produce toxic and

corrosive gases, including hydrogen chloride and hydrogen fluoride.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents. Keep containers tightly closed when not in use.

Disposal: Dispose of 3-Fluorobenzotrichloride and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations. Do not allow it to

enter the environment.

Toxicological Information
Detailed toxicological data for 3-Fluorobenzotrichloride is not readily available. The primary

known health effects are irritation to the skin, eyes, and respiratory system. The long-term

health effects of exposure have not been determined. All personnel handling this compound

should treat it as potentially toxic and take all necessary precautions to avoid exposure.
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To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 3-
Fluorobenzotrichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294400#3-fluorobenzotrichloride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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